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Compound of Interest

Compound Name: 3-Nitroazetidine

CAS No.: 132395-39-2

Cat. No.: B1651686 Get Quote

Focus: Synthesis, Stability Mechanisms, and Energetic Performance of TNAZ, CL-20, and

Octanitrocubane.

Part 1: Executive Summary & Core Directive
The Energetic/Stability Paradox In the development of High-Energy Density Materials

(HEDMs), the inclusion of strained ring systems—cyclopropanes, azetidines, and cage

structures like cubanes and isowurtzitanes—serves a singular thermodynamic purpose: to

elevate the positive heat of formation (

) without increasing carbon content. This "strain energy" acts as a pre-loaded spring, releasing
additional energy upon detonation that is independent of the oxidation of the carbon backbone.

However, this thermodynamic advantage introduces a kinetic liability. The bond angle distortion

(e.g.,

in cubane vs. the ideal

angle) creates significant ring strain (

kcal/mol for cubane), often lowering the activation energy for accidental initiation. This guide
analyzes the three apex compounds of this field—TNAZ (1,3,3-Trinitroazetidine), CL-20
(Hexanitrohexaazaisowurtzitane), and ONC (Octanitrocubane)—providing a rigorous
examination of their synthesis, decomposition pathways, and performance metrics.
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Part 2: The Physics of Strain in Energetics
The detonation velocity (

) of an explosive is empirically approximated by the Kamlet-Jacobs equation:

Where

is the initial density. Strained rings contribute to performance primarily by increasing the heat of
detonation (

), which influences

.

Azetidine (4-membered):

kcal/mol strain energy.

Cubane (Cage):

kcal/mol strain energy.

Isowurtzitane (Cage): High skeletal density (

g/cm

), allowing for maximum packing efficiency.

Critical Insight: Unlike linear nitramines (RDX/HMX), strained rings release this stored potential

energy as heat rather than just gas expansion, increasing the temperature of the detonation

front and thus the Chapman-Jouguet (C-J) pressure.

Part 3: Class I - The Azetidines (TNAZ)[1][2]
1,3,3-Trinitroazetidine (TNAZ) represents the most viable melt-castable strained ring explosive,

designed to replace TNT. It offers a 30-40% performance increase over TNT but suffers from

high volatility.

Experimental Protocol: Synthesis of TNAZ
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Methodology: The Archibald and Baum protocol (1990) is the industry standard. It utilizes a

Mannich condensation followed by oxidative nitrolysis.

Safety Warning:This protocol involves the generation of energetic intermediates. All steps must

be performed behind blast shields with remote handling where possible.

Step 1: Synthesis of 1-t-butyl-3,3-dinitroazetidine (Precursor)
Reagents: t-Butylamine, Formaldehyde (37% aq), Nitromethane.

Mannich Condensation: React nitromethane with excess formaldehyde to form 2,2-

dinitropropane-1,3-diol.

Cyclization: Treat the diol (or its chlorinated derivative, 1,3-dichloro-2,2-dinitropropane) with

t-butylamine under reflux.

Mechanism:[1][2][3][4] The amine acts as a nucleophile, displacing the leaving groups (OH

or Cl) to close the 4-membered ring.

Yield: Typically 50-60%.

Validation: Check melting point (Intermediate mp:

C).

Step 2: Oxidative Nitrolysis to TNAZ
Reagents: Acetic anhydride, Nitric acid (98-100%), Ammonium nitrate.

Preparation of Acetyl Nitrate: Slowly add HNO

to acetic anhydride at

C. Exothermic!

Nitrolysis: Add the 1-t-butyl-3,3-dinitroazetidine precursor to the acetyl nitrate mixture.

Reaction: The t-butyl group is cleaved (oxidative dealkylation) and replaced by a nitro

group (-NO
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).

Quenching: Pour reaction mixture onto ice. TNAZ precipitates as a solid.

Purification: Recrystallize from ethanol or methanol.

Final Product: Pale yellow crystals, mp

C.

Decomposition Mechanism
The thermal decomposition of TNAZ is unique due to the competition between ring strain

release and nitramine bond scission.

TNAZ
(1,3,3-Trinitroazetidine)

Transition State
(Activated Complex)Heating (>240°C)

Ring Opening
(Strain Release)

C-NO2 Scission
(Minor Path)

Radical Pair
(NO2 + Azetidinyl Radical)

N-NO2 Homolysis
(Dominant Path)

Rapid Scission

Gases
(NO2, NO, N2O, CO2)

Oxidation

Click to download full resolution via product page

Figure 1: Thermal decomposition pathways of TNAZ. The N-NO2 homolysis is the rate-

determining step (Ea ~46 kcal/mol), followed by rapid ring collapse.

Part 4: Class II - Caged Systems (ONC & CL-20)
Octanitrocubane (ONC)
The Holy Grail: ONC is a carbon cube with a nitro group at every corner.

Synthesis Challenge: Requires the Eaton protocol—a multi-step functionalization of cubane

(C

H

). The final steps involve the difficult introduction of the 5th through 8th nitro groups using
NaN(TMS)

(sodium bis(trimethylsilyl)amide) to create polynitrocubane anions, which are then quenched
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with N

O

.

Stability: Surprisingly shock insensitive despite high strain. This is attributed to the rigid cage

structure preventing the formation of "hot spots" via friction/shear during compression.

CL-20 (HNIW)
The Current Apex: CL-20 is the most powerful explosive currently in semi-commercial

production.

Structure: A caged isowurtzitane skeleton.

Performance: Higher density (

g/cm

) and velocity (

km/s) than HMX.

Sensitivity: Unlike ONC, CL-20 is sensitive to impact and friction, necessitating the

development of "insensitive munitions" (IM) formulations (e.g., co-crystals with TNT or HMX).

Part 5: Performance & Data Analysis
The following table synthesizes performance metrics. Note the correlation between Density and

Detonation Velocity (V_det).
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Compoun
d

Formula

Density (

, g/cm

)

V

(km/s)

P

(GPa)

Melting
Point (

C)

Impact
Sensitivit
y (

, cm)

TNT

(Reference

)

C

H

N

O

1.65 6.90 21.0 80 >100

HMX

(Standard)

C

H

N

O

1.91 9.10 39.3 275 26

TNAZ

C

H

N

O

1.84 8.80 36.4 101 32

CL-20 (

-form)

C

H

N

O

2.04 9.40 42.0 ~228 (dec)
12

(Sensitive)

ONC

(Theoretica

l)

C

N

O

1.98 >9.80 >45.0 >250 Insensitive

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1651686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Comparative properties of strained ring nitro compounds vs. standard military

explosives.

Part 6: Future Directions & Logic Map
The future of strained ring energetics lies not in discovering new cages (which are

exponentially harder to synthesize) but in stabilizing existing ones like CL-20 and TNAZ.

Current Research Vectors:

Co-Crystallization: Pairing CL-20 with HMX (1:2 molar ratio) to retain power while reducing

sensitivity.

Eutectics: TNAZ forms eutectics with TNT, allowing for melt-cast formulations that mitigate

TNAZ's solidification shrinkage issues.
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Figure 2: Strategic development vectors for strained ring compounds in defense and medicinal

chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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